Cas no 727652-26-8 (3-(2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid)

• Product Name: 3-(2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid
• CAS No: 727652-26-8
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5059399
• Update Time: 2025-10-19

3-(2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid
• 3-[2-(4-Methoxy-phenyl)-7-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid
• 3-[2-(4-methoxy-phenyl)-7-methyl-imidazo[1,2-a]pyridin-3-yl]-acrylic acid

• Inchi： 1S/C18H16N2O3/c1-12-9-10-20-15(7-8-17(21)22)18(19-16(20)11-12)13-3-5-14(23-2)6-4-13/h3-11H,1-2H3,(H,21,22)/b8-7+
• InChI Key： LNSAHEYWXCTOCS-BQYQJAHWSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=C(/C=C/C(=O)O)N2C=CC(C)=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• XLogP3: 3.7
• Topological Polar Surface Area: 63.8

Additional information on 3-(2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid

Research Brief on 3-(2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid (CAS: 727652-26-8)

The compound 3-(2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid (CAS: 727652-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel imidazo[1,2-a]pyridine derivatives, which are known for their diverse pharmacological properties. The presence of the acrylic acid moiety and the methoxyphenyl group in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

In vitro studies have demonstrated that 3-(2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid exhibits moderate inhibitory activity against certain kinases and inflammatory markers. These findings are particularly relevant for the development of targeted therapies for diseases such as cancer and chronic inflammation. However, further optimization of the compound's pharmacokinetic properties is necessary to enhance its bioavailability and reduce potential off-target effects.

Ongoing research is exploring the compound's mechanism of action at the molecular level, with preliminary data suggesting its ability to modulate key signaling pathways. Collaborative efforts between academic institutions and pharmaceutical companies are underway to evaluate its efficacy in preclinical models. The compound's unique chemical scaffold also offers opportunities for structural modifications to improve its therapeutic index.

In conclusion, 3-(2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridin-3-yl)acrylic acid represents a promising lead compound in medicinal chemistry. Its synthesis, biological activity, and potential applications underscore the importance of continued research in this area. Future studies should focus on elucidating its precise mechanism of action and optimizing its drug-like properties to facilitate its transition into clinical development.